Cas no 455-00-5 (2,6-Bis(trifluoromethyl)pyridine)

• Product Name: 2,6-Bis(trifluoromethyl)pyridine
• CAS No: 455-00-5
• MF: C₇H₃F₆N
• MW: 215.095842599869
• MDL: MFCD00236675
• CID: 37505
• PubChem ID: 87565201
• Update Time: 2025-10-31

2,6-Bis(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2,6-Bis(trifluoromethyl)pyridine
• 2,6-Bis-trifluormethyl-pyridin
• DTXSID10343470
• AKOS005063453
• AC-28579
• AMY37068
• 2,6-Bis(trifluoromethyl)pyridine, 97%
• PS-7940
• CS-0046035
• B2395
• 455-00-5
• Pyridine, 2,6-bis(trifluoromethyl)-
• FT-0610522
• SCHEMBL3295150
• A18795
• J-507388
• MFCD00236675
• STL557927
• DTXCID60294549
• BBL104112
• DB-020143

• MDL： MFCD00236675
• Inchi： 1S/C7H3F6N/c8-6(9,10)4-2-1-3-5(14-4)7(11,12)13/h1-3H
• InChI Key： YPDVFTXBESQIPJ-UHFFFAOYSA-N
• SMILES： FC(C1C=CC=C(C(F)(F)F)N=1)(F)F
• BRN： 188806

Computed Properties

• Exact Mass: 215.01700
• Monoisotopic Mass: 215.017
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.7
• Topological Polar Surface Area: 12.9A^2

Experimental Properties

• Color/Form: Not determined
• Density: 1.437
• Melting Point: 55.0 to 59.0 deg-C
• Boiling Point: 154°C(lit.)
• Flash Point: Degrees Fahrenheit:152.6°F
  Degrees Celsius:67°C
  
• Refractive Index: 1.375
• PSA: 12.89000
• LogP: 3.11920
• Solubility: Not determined

2,6-Bis(trifluoromethyl)pyridine Security Information

• Symbol:
• Prompt：warning
• Signal Word：Danger
• Hazard Statement： H302-H315-H319
• Warning Statement： P264-P270-P280-P301+P312+P330-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313-P501
• Hazardous Material transportation number：UN 2926 4.1/PG 3
• WGK Germany：3
• Hazard Category Code： 11-25-36/37/38
• Safety Instruction： S26-S45
• Hazardous Material Identification：
• HazardClass：IRRITANT, TOXIC
• Risk Phrases：R20/21/22; R36/37/38
• Safety Term：S26;S36/37/39

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives

Additional information on 2,6-Bis(trifluoromethyl)pyridine

Comprehensive Guide to 2,6-Bis(trifluoromethyl)pyridine (CAS No. 455-00-5): Properties, Applications, and Industry Insights

2,6-Bis(trifluoromethyl)pyridine (CAS No. 455-00-5) is a fluorinated heterocyclic compound that has garnered significant attention in pharmaceutical, agrochemical, and material science research. Its unique molecular structure, featuring two trifluoromethyl groups attached to a pyridine ring, imparts exceptional chemical stability and reactivity. This article delves into its synthesis methods, physicochemical properties, and cutting-edge applications while addressing trending queries like "fluorinated pyridines in drug discovery" and "sustainable synthesis of trifluoromethyl compounds."

The growing demand for high-performance specialty chemicals has propelled research into 2,6-Bis(trifluoromethyl)pyridine derivatives. Recent studies highlight its role as a key intermediate in developing crop protection agents, where its lipophilicity and metabolic resistance enhance bioavailability. Industry reports indicate a 12% CAGR for fluorinated pyridines in agrochemical formulations, driven by the need for eco-friendly alternatives to traditional pesticides.

From a materials science perspective, CAS 455-00-5 demonstrates remarkable potential in liquid crystal formulations and organic electronics. Its electron-withdrawing trifluoromethyl groups enable precise tuning of molecular orbitals, making it valuable for OLED materials and charge transport layers. Researchers at leading institutions have published breakthrough studies on its application in thermally activated delayed fluorescence (TADF) emitters, addressing the popular search term "fluorinated materials for energy-efficient displays."

The pharmaceutical industry extensively utilizes 2,6-Bis(trifluoromethyl)pyridine scaffolds in kinase inhibitor development. Its ability to modulate drug-target interactions while improving blood-brain barrier penetration has made it crucial for CNS drug candidates. Recent patent analyses reveal a 30% increase in filings incorporating this moiety, particularly for neurodegenerative disease treatments and anticancer therapies.

Environmental considerations surrounding fluorinated compounds have led to innovations in green chemistry approaches for 455-00-5 production. Advanced catalytic fluorination techniques now achieve 85% atom efficiency, responding to industry demands for "sustainable fluorine chemistry." Regulatory agencies have approved several bio-based purification methods, aligning with global initiatives for greener chemical manufacturing.

Analytical characterization of 2,6-Bis(trifluoromethyl)pyridine requires specialized techniques due to its unique spectral properties. Modern 19F-NMR spectroscopy and high-resolution mass spectrometry provide unprecedented insights into its molecular behavior. These advancements address common researcher queries about "structural elucidation of polyfluorinated compounds" and "quality control methods for fluorinated intermediates."

The global market for fluorinated pyridine derivatives is projected to reach $780 million by 2028, with 455-00-5 occupying a strategic position in supply chains. Regional analyses show particular growth in Asia-Pacific pharmaceutical hubs, where manufacturers are investing in continuous flow chemistry systems to enhance production scalability. This responds to frequent searches for "bulk suppliers of trifluoromethylpyridines" and "just-in-time chemical inventory solutions."

Emerging applications in battery electrolyte additives have further expanded the utility of 2,6-Bis(trifluoromethyl)pyridine. Its ability to stabilize lithium-ion interfaces while suppressing electrolyte decomposition has shown promise in extending battery cycle life. These developments align with trending topics like "next-generation energy storage materials" and "fluorine chemistry for EV batteries."

Handling and storage recommendations for CAS 455-00-5 emphasize standard protocols for moisture-sensitive compounds. Industry best practices include nitrogen-purged packaging and controlled atmosphere storage, addressing common logistical questions about "stability of fluorinated heterocycles." Technical bulletins recommend HPLC-grade solvents for dissolution to maintain purity during laboratory use.

Future research directions focus on catalytic asymmetric derivatization of 2,6-Bis(trifluoromethyl)pyridine to access chiral fluorinated building blocks. Several academic-industrial partnerships are exploring enzyme-mediated fluorination pathways, tapping into the popularity of "biocatalysis in fine chemical synthesis." These innovations promise to unlock new applications in chiral pharmaceuticals and advanced material science.